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Compound of Interest

Compound Name: 5-Iodoisobenzofuran-1,3-dione

Cat. No.: B3050752 Get Quote

Technical Support Center: 5-Iodoisobenzofuran-
1,3-dione
Welcome to the technical support center for 5-Iodoisobenzofuran-1,3-dione (CAS No: 28418-

89-5). This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and storage of this compound. The following information is structured

to address common questions and potential issues encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5-Iodoisobenzofuran-1,3-dione?

A1: 5-Iodoisobenzofuran-1,3-dione is classified as a hazardous substance. The primary

hazards include:

Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.

Corrosivity: It can cause severe skin burns and eye damage.

The signal word for this chemical is "Danger". It is crucial to handle this compound with

appropriate personal protective equipment (PPE) and in a well-ventilated area.

Q2: What are the immediate first aid measures in case of exposure?
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A2: In the event of an exposure, immediate action is critical.

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[1][2]

If on Skin: Immediately remove all contaminated clothing. Rinse the skin with plenty of water

and soap.[2] Seek medical attention if irritation persists.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and get immediate medical attention.[2]

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. Seek immediate medical attention.[2]

Q3: How should I properly store 5-Iodoisobenzofuran-1,3-dione?

A3: Proper storage is essential to maintain the stability and integrity of the compound while

ensuring safety. Store 5-Iodoisobenzofuran-1,3-dione under the following conditions:

Atmosphere: Under an inert atmosphere (e.g., argon or nitrogen).[3]

Light: Keep in a dark place as it may be sensitive to light.[3][4]

Temperature: Store at room temperature.[3]

Container: Keep the container tightly closed in a dry and well-ventilated place.[2][5]

Q4: Can I handle this compound on an open bench?

A4: No. Due to its toxicity upon inhalation, all handling of 5-Iodoisobenzofuran-1,3-dione
should be conducted in a well-ventilated laboratory environment, preferably within a chemical

fume hood.[4][6]
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Issue Potential Cause Recommended Action

Compound has changed color

(darkened).
Exposure to light or air.

The compound is relatively

stable at room temperature but

may not be stable to light and

heat.[4] Discard the material

according to institutional

protocols and obtain a fresh

batch. Ensure future storage is

in a dark, inert environment.

Inconsistent experimental

results.

Compound degradation due to

improper storage.

Verify storage conditions (inert

atmosphere, protection from

light). If degradation is

suspected, it is recommended

to use a fresh vial of the

compound.

Spill of solid material. Accidental mishandling.

Evacuate the area. Wear

appropriate PPE, including

respiratory protection. Gently

sweep up the solid material,

avoiding dust generation, and

place it in a sealed container

for disposal.[5] Clean the spill

area with an appropriate

solvent and decontaminate all

surfaces.
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Property Value

Chemical Formula C₈H₃IO₃[7]

Molecular Weight 274.01 g/mol [7]

Appearance Dark red crystal or solid[4]

Melting Point Approximately 252-253 °C[4]

Purity Typically ≥98%

Experimental Protocol: Safe Handling and Storage
Workflow
This protocol outlines the essential steps for safely handling and storing 5-Iodoisobenzofuran-
1,3-dione in a laboratory setting.

1. Pre-Handling Preparation: 1.1. Risk Assessment: Conduct a thorough risk assessment for

the planned experiment. 1.2. PPE: Don the required Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile).
Safety goggles and a face shield.[8][9]
A lab coat or chemical-resistant apron.
Closed-toe shoes. 1.3. Ventilation: Ensure a certified chemical fume hood is operational.

2. Handling Procedure (in a Chemical Fume Hood): 2.1. Inert Atmosphere: If the container is

sealed under an inert atmosphere, allow it to reach room temperature before opening to

prevent condensation. 2.2. Weighing: Carefully weigh the desired amount of the solid

compound. Avoid creating dust. Use a spatula for transfers. 2.3. Dissolving: If dissolving, add

the solvent to the solid slowly. The compound is soluble in organic solvents like

dichloromethane and chloroform.[4] 2.4. Container Sealing: After use, securely seal the

container, preferably flushing with an inert gas before closing.

3. Storage: 3.1. Immediate Storage: Return the container to its designated storage location

immediately after use. 3.2. Storage Conditions: Store in a cool, dry, and dark place under an

inert atmosphere.[3]
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4. Waste Disposal: 4.1. Collection: Collect all waste containing 5-Iodoisobenzofuran-1,3-
dione in a designated, labeled, and sealed waste container. 4.2. Disposal: Dispose of the

chemical waste in accordance with local, state, and federal regulations.[1][2][4] Do not

discharge into the environment.[4]

5. Emergency Procedures: 5.1. Spill: In case of a spill, follow the troubleshooting guide above.

5.2. Exposure: In case of personal exposure, follow the first aid measures outlined in the FAQs.

Workflow Diagram
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1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

Emergency Procedures

Risk Assessment

Don Appropriate PPE

Verify Fume Hood Operation

Weigh Compound

Dissolve (if applicable)

Reseal Container

Store Properly

Dispose of Waste

Decontaminate Work Area

Spill Exposure

Click to download full resolution via product page

Caption: Safe handling and storage workflow for 5-Iodoisobenzofuran-1,3-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com
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